2-(Furan-2-yl)propan-2-amine

• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 2-(furan-2-yl)propan-2-amine
• InChI: InChI=1S/C7H11NO/c1-7(2,8)6-4-3-5-9-6/h3-5H,8H2,1-2H3
• InChI Key: RLCFJBUTSZWLAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CO1)N

Description

2-(Furan-2-yl)propan-2-amine (CAS 57580-64-0) is a secondary amine featuring a furan ring substituted at the 2-position of a propane backbone. Its molecular formula is C₇H₁₁NO, with a molecular weight of 125.17 g/mol . The compound is a liquid at room temperature and exhibits a density of 0.9625 g/cm³ (closely related analog data ). Key identifiers include the PubChem CID 2772203 and the IUPAC name 1-(furan-2-yl)propan-2-amine.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-(furan-2-yl)propan-2-amine with its analogs, focusing on structural features, physicochemical properties, and applications.

Compound Name	Structure	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Physical State	Key Properties/Applications
2-(Furan-2-yl)propan-2-amine	Furan-2-yl, propane backbone	C₇H₁₁NO	125.17	57580-64-0	Liquid	Base compound; potential intermediate in drug synthesis .
1-(Furan-2-yl)-2-methylpropan-1-amine	Furan-2-yl, methyl branch	C₈H₁₃NO	139.19	116606-91-8	Liquid	Higher lipophilicity (density 0.9625 g/cm³); synthesis via condensation reactions .
2-(2-Fluorophenyl)propan-2-amine	Fluorophenyl substituent	C₉H₁₂FN·ClH	153.20	74702-88-8	Solid (HCl salt)	Enhanced polarity due to fluorine; used in pharmacological studies (e.g., serotonin receptors) .
1-[2-(Trifluoromethyl)phenyl]propan-2-amine	Trifluoromethylphenyl group	C₁₀H₁₂F₃N	203.20	670-04-2	Liquid/Solid	Electron-withdrawing CF₃ group increases metabolic stability; explored in CNS drug design .
2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine	Pyridine ring with CF₃ substituent	C₉H₁₁F₃N₂	204.00	1192356-25-4	Solid	Bioisostere for furan; potential antiviral activity (e.g., HCV NS5B inhibitors) .
(1R)-1-(Furan-2-yl)propan-1-amine	Stereoisomer (R-configuration)	C₇H₁₁NO	125.17	188772-70-5	Liquid	Chiral variant; enantioselective synthesis applications .

Structural and Functional Differences

• Substituent Effects: The furan ring in 2-(furan-2-yl)propan-2-amine contributes to π-electron richness, enhancing interactions with biological targets (e.g., enzymes or receptors) . In contrast, fluorophenyl () and trifluoromethylpyridyl () analogs exhibit increased polarity and metabolic resistance due to fluorine atoms.